Cas no 1807046-95-2 (2-Mercaptobenzo[d]oxazole-4-sulfonamide)

2-Mercaptobenzo[d]oxazole-4-sulfonamide is a heterocyclic sulfonamide derivative characterized by its benzooxazole core functionalized with a sulfonamide group at the 4-position and a mercapto group at the 2-position. This compound exhibits potential utility in medicinal chemistry and materials science due to its unique structural features, which enable interactions with biological targets or participation in coordination chemistry. The sulfonamide moiety enhances solubility and binding affinity, while the mercapto group offers reactivity for further derivatization or metal complexation. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing pharmacologically active compounds or functional materials. The compound's stability and synthetic accessibility further contribute to its applicability in research and industrial settings.
2-Mercaptobenzo[d]oxazole-4-sulfonamide structure
1807046-95-2 structure
Product Name:2-Mercaptobenzo[d]oxazole-4-sulfonamide
CAS No:1807046-95-2
MF:C7H6N2O3S2
MW:230.264138698578
CID:4819266
Update Time:2025-05-28

2-Mercaptobenzo[d]oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Mercaptobenzo[d]oxazole-4-sulfonamide
    • Inchi: 1S/C7H6N2O3S2/c8-14(10,11)5-3-1-2-4-6(5)9-7(13)12-4/h1-3H,(H,9,13)(H2,8,10,11)
    • InChI Key: GTCLCBLVQIHNCR-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C1NC(O2)=S)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 348
  • XLogP3: 0.3
  • Topological Polar Surface Area: 122

2-Mercaptobenzo[d]oxazole-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081002377-250mg
2-Mercaptobenzo[d]oxazole-4-sulfonamide
1807046-95-2 98%
250mg
$4,829.15 2022-03-31
Alichem
A081002377-500mg
2-Mercaptobenzo[d]oxazole-4-sulfonamide
1807046-95-2 98%
500mg
$7,545.74 2022-03-31
Alichem
A081002377-1g
2-Mercaptobenzo[d]oxazole-4-sulfonamide
1807046-95-2 98%
1g
$12,596.16 2022-03-31
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